Cas no 107045-33-0 (Benzonitrile, 4-(5-bromopentyl)-)

• Product Name: Benzonitrile, 4-(5-bromopentyl)-
• CAS No: 107045-33-0
• MF: C₁₂H₁₄BrN
• MW: 252.150262355804
• CID: 3582510
• PubChem ID: 20222683
• Update Time: 2025-04-22

Benzonitrile, 4-(5-bromopentyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(5-bromopentyl)-
• SCHEMBL6393589
• DTXSID601308213
• 4-(5-bromopentyl)benzonitrile
• 107045-33-0

• Inchi： 1S/C12H14BrN/c13-9-3-1-2-4-11-5-7-12(10-14)8-6-11/h5-8H,1-4,9H2
• InChI Key： ZCGIFAXVGHOKFX-UHFFFAOYSA-N
• SMILES： BrCCCCCC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 251.03096Da
• Monoisotopic Mass: 251.03096Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 23.8Ų